Cas no 56983-40-5 (Naphth[1,2-d]oxazole, 7-bromo-)

Naphth[1,2-d]oxazole, 7-bromo- structure
56983-40-5 structure
Product Name:Naphth[1,2-d]oxazole, 7-bromo-
CAS No:56983-40-5
MF:C11H6BrNO
MW:248.075441837311
CID:1600798
Update Time:2024-08-30

Naphth[1,2-d]oxazole, 7-bromo- Chemical and Physical Properties

Names and Identifiers

    • Naphth[1,2-d]oxazole, 7-bromo-
    • 7-Bromonaphth[1,2-d]oxazole
    • Inchi: 1S/C11H6BrNO/c12-8-2-3-9-7(5-8)1-4-10-11(9)13-6-14-10/h1-6H
    • InChI Key: IEHWHFGOGNVUBW-UHFFFAOYSA-N
    • SMILES: O1C2=CC=C3C(=C2N=C1)C=CC(Br)=C3

Computed Properties

  • Exact Mass: 246.96328

Experimental Properties

  • Density: 1.655±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Melting Point: 111-112 °C
  • Boiling Point: 366.2±15.0 °C(Predicted)
  • PSA: 26.03
  • pka: -0.11±0.30(Predicted)

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